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Compound of Interest

Compound Name: 4-Aminobenzo-12-crown-4

Cat. No.: B3038174 Get Quote

For researchers, scientists, and drug development professionals seeking to procure and utilize

4-Aminobenzo-12-crown-4, this technical guide provides a detailed overview of commercial

suppliers, synthesis methodologies, and quality control protocols. This information is crucial for

ensuring the procurement of high-purity material and its effective application in research and

development.

Commercial Availability
4-Aminobenzo-12-crown-4 (CAS No. 78554-68-4) is available from a number of specialized

chemical suppliers. While pricing is often available only upon request, the following table

summarizes key information for several known vendors to aid in sourcing this compound.
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Supplier CAS Number Purity
Additional
Information

Benchchem 78554-68-4 Not specified
Product catalog

number: B3038174.[1]

Biosynth 78554-68-4 Not specified
Product code:

DDA55468.[2]

ChemScene 78554-68-4 ≥98%

Product catalog

number: CS-M2688.

[3]

MedChemExpress 78554-68-4 Not specified
Product catalog

number: HY-78334.

Sigma-Aldrich 78554-68-4 95%

Distributed for

Synthonix

Corporation.

Synthesis of 4-Aminobenzo-12-crown-4
The most common and established synthetic route to 4-Aminobenzo-12-crown-4 is a two-step

process commencing with the commercially available benzo-12-crown-4.[1] This process

involves an electrophilic aromatic substitution followed by a reduction.
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A two-step synthesis of 4-Aminobenzo-12-crown-4.

Experimental Protocols
Step 1: Synthesis of 4-Nitrobenzo-12-crown-4 (Nitration)

A detailed, citable experimental protocol for the nitration of benzo-12-crown-4 is not readily

available in the public domain. However, a general procedure for the nitration of an aromatic

compound, methyl benzoate, can be adapted. This reaction typically involves the careful

addition of the starting material to a mixture of concentrated nitric acid and sulfuric acid at a

controlled temperature, often 0-10 °C, to manage the exothermic nature of the reaction.

General Procedure:

A mixture of concentrated sulfuric acid and concentrated nitric acid is prepared and cooled

in an ice bath.
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Benzo-12-crown-4 is added portion-wise to the cooled nitrating mixture with constant

stirring.

After the addition is complete, the reaction mixture is stirred for a specified time, allowing it

to slowly warm to room temperature.

The reaction is quenched by pouring it over ice, leading to the precipitation of the crude 4-

Nitrobenzo-12-crown-4.

The crude product is collected by filtration, washed with water until the filtrate is neutral,

and then dried.

Purification is typically achieved by recrystallization from a suitable solvent, such as

ethanol.

Step 2: Synthesis of 4-Aminobenzo-12-crown-4 (Reduction)

The reduction of the nitro group to an amine is a standard transformation in organic synthesis.

A common method for this is catalytic hydrogenation.

General Procedure:

4-Nitrobenzo-12-crown-4 is dissolved in a suitable solvent, such as ethanol or ethyl

acetate.

A catalytic amount of palladium on activated carbon (Pd/C) is added to the solution.

The mixture is subjected to a hydrogen atmosphere (typically using a balloon or a Parr

hydrogenator) and stirred vigorously.

The reaction progress is monitored by a suitable technique, such as thin-layer

chromatography (TLC).

Upon completion, the catalyst is removed by filtration through a pad of celite.

The solvent is removed from the filtrate under reduced pressure to yield the crude 4-
Aminobenzo-12-crown-4.
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The product can be further purified by recrystallization or column chromatography.

Quality Control and Characterization
To ensure the identity and purity of 4-Aminobenzo-12-crown-4, a series of analytical

techniques should be employed. A typical quality control workflow is outlined below.

Analytical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3038174#commercial-suppliers-of-4-aminobenzo-12-
crown-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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